Cas no 1603018-94-5 (3-(2,2,3,3,3-pentafluoropropoxy)propanoic acid)

• Product Name: 3-(2,2,3,3,3-pentafluoropropoxy)propanoic acid
• CAS No: 1603018-94-5
• MF: C₆H₇F₅O₃
• MW: 222.109999895096
• CID: 5181071
• PubChem ID: 86775259
• Update Time: 2025-06-21

3-(2,2,3,3,3-pentafluoropropoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(2,2,3,3,3-pentafluoropropoxy)-
• 3-(2,2,3,3,3-pentafluoropropoxy)propanoic acid

• Inchi： 1S/C6H7F5O3/c7-5(8,6(9,10)11)3-14-2-1-4(12)13/h1-3H2,(H,12,13)
• InChI Key： RMCHFHGQTSDRRE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOCC(F)(F)C(F)(F)F

Additional information on 3-(2,2,3,3,3-pentafluoropropoxy)propanoic acid

Introduction to 3-(2,2,3,3,3-pentafluoropropoxy)propanoic acid (CAS No. 1603018-94-5) in Modern Chemical and Pharmaceutical Research

3-(2,2,3,3,3-pentafluoropropoxy)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1603018-94-5, is a fluorinated carboxylic acid derivative that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. Its unique structural features, particularly the presence of a pentafluoropropoxy moiety, make it a compound of considerable interest for its potential applications in drug development and material science. The introduction of fluorine atoms into organic molecules is well-documented for its ability to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity, which are critical factors in pharmaceutical design.

The pentafluoropropoxy group in 3-(2,2,3,3,3-pentafluoropropoxy)propanoic acid imparts a high degree of electron-withdrawing character to the molecule, which can influence its reactivity and interactions with biological targets. This feature has been leveraged in the design of novel bioactive compounds where precise control over electronic distribution is essential. Recent studies have highlighted the utility of fluorinated carboxylic acids in the development of protease inhibitors and kinase inhibitors, areas where 3-(2,2,3,3,3-pentafluoropropoxy)propanoic acid could serve as a key intermediate.

In the realm of drug discovery, the incorporation of fluorine into pharmaceuticals has been associated with improved pharmacokinetic profiles. For instance, fluorinated analogs of existing drugs have demonstrated enhanced bioavailability and prolonged half-lives due to reduced metabolic degradation. The structural motif present in 3-(2,2,3,3,3-pentafluoropropoxy)propanoic acid aligns with this trend, suggesting its potential as a building block for next-generation therapeutics. Researchers are exploring its derivatives as candidates for treating inflammatory diseases and cancer by targeting specific enzymatic pathways.

From a synthetic chemistry perspective, CAS No. 1603018-94-5 represents an interesting scaffold for further functionalization. The carboxylic acid group provides multiple avenues for chemical modification, including esterification, amidation, and coupling reactions with other pharmacophores. These modifications can be tailored to optimize binding interactions with biological targets or to enhance solubility and formulation properties. The fluorinated backbone also offers stability against hydrolysis and oxidation, which is advantageous for long-term storage and therapeutic efficacy.

Recent advancements in computational chemistry have enabled the rapid screening of fluorinated compounds for their biological activity. Virtual screening techniques combined with molecular dynamics simulations have been employed to predict how 3-(2,2,3,3-pentafluoropropoxy)propanoic acid interacts with proteins such as kinases and proteases. These studies have identified promising lead structures that are being further optimized in wet-lab experiments. The integration of machine learning models has also accelerated the process by predicting optimal substitution patterns on the fluorinated core.

The role of fluorine in modulating receptor binding has been extensively studied in G-protein coupled receptors (GPCRs), a major class of drug targets. The electron-withdrawing effect of fluorine can alter the conformational dynamics of these receptors, thereby influencing ligand binding affinity. Preliminary data suggest that derivatives of CAS No. 1603018-94-5 may exhibit unique interactions with GPCRs involved in pain signaling and neurotransmission. Such findings could pave the way for novel treatments targeting neurological disorders.

In material science applications, 1603018-94-5 derivatives have shown potential as additives for polymers and coatings due to their ability to enhance thermal stability and chemical resistance. The presence of fluorine atoms imparts hydrophobicity and low surface energy characteristics to materials coated with these compounds. This property is particularly valuable in medical device manufacturing where biocompatibility and resistance to microbial adhesion are critical requirements.

The synthesis of complex fluorinated molecules remains a challenge due to the inherent reactivity of fluorinating agents. However, 1603018-94-5 serves as a relatively stable precursor that can be handled under standard laboratory conditions without special containment measures. This accessibility makes it an attractive starting point for both academic research and industrial applications where scalability is a key consideration.

Future directions in research involving CAS No 1603018-94-5 may include exploring its role in green chemistry initiatives by developing sustainable synthetic routes that minimize waste generation. Additionally, 1603018-94-5 could be investigated for its potential use in agrochemicals where fluorinated compounds are known to exhibit herbicidal or pesticidal properties due to their ability to disrupt essential biological processes.

In conclusion, 3-(2,2,3，333，33-pentafluoropropoxy)propanoic acid (CAS No 1603018-94-5) represents a versatile compound with broad applications across multiple scientific disciplines。 Its unique structural features offer opportunities for innovation in drug discovery、material science，and sustainable chemistry。 As research continues to uncover new functionalities，this compound is poised to play an increasingly important role in advancing scientific understanding and technological development。